Cas no 940986-60-7 (5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940986-60-7
• MF: C₂₄H₂₂N₄O₃
• MW: 414.456485271454
• CID: 5428976
• Update Time: 2025-10-30

5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-methoxybenzoyl)piperazin-1-yl]-2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H22N4O3/c1-30-21-10-6-5-9-19(21)23(29)27-13-15-28(16-14-27)24-20(17-25)26-22(31-24)12-11-18-7-3-2-4-8-18/h2-12H,13-16H2,1H3/b12-11+
• InChI Key： FKEJOGSWJJUPBT-VAWYXSNFSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3OC)CC2)=C(C#N)N=C1/C=C/C1=CC=CC=C1

Additional information on 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940986-60-7)

The compound 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940986-60-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a piperazine core, a methoxybenzoyl moiety, and an oxazole-carbonitrile framework, this molecule represents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in contemporary pharmaceutical research.

One of the key reasons for the growing interest in 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile is its structural versatility. The presence of the E-phenylethenyl group introduces a rigid, planar conformation that can enhance binding affinity to biological targets. Additionally, the carbonitrile functionality offers a reactive handle for further chemical modifications, making it a valuable intermediate in synthetic chemistry. This aligns with the current trend in drug discovery, where researchers are increasingly focusing on fragment-based drug design (FBDD) and click chemistry to accelerate the development of lead compounds.

In the context of AI-driven drug discovery, 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile has been identified as a candidate for virtual screening and molecular docking studies. Computational models suggest that its piperazin-1-yl moiety could interact favorably with amino acid residues in the binding pockets of various enzymes and receptors. This has led to its inclusion in several high-throughput screening (HTS) campaigns, aiming to identify new hits for diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile typically involves multi-step organic reactions, including condensation, cyclization, and cross-coupling processes. Recent advancements in green chemistry have also explored the use of catalytic methods to improve the yield and sustainability of its production. These developments are particularly relevant given the increasing demand for environmentally friendly synthesis protocols in the pharmaceutical industry.

From a pharmacological perspective, preliminary studies indicate that 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile exhibits moderate bioavailability and metabolic stability. Its logP value suggests favorable membrane permeability, which is crucial for oral drug candidates. However, further ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling is required to fully assess its therapeutic potential. This aligns with the growing emphasis on predictive toxicology and in silico modeling in early-stage drug development.

The compound's CAS No. 940986-60-7 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Users often query about its spectroscopic data (e.g., NMR and HRMS), crystal structure, and patent status. Additionally, there is considerable interest in its potential as a fluorescence probe due to the conjugated system in its oxazole ring. This application is particularly relevant in the field of chemical biology, where small molecules are used to visualize and track biological processes.

In summary, 5-4-(2-methoxybenzoyl)piperazin-1-yl-2-(E)-2-phenylethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940986-60-7) is a multifaceted compound with significant potential in drug discovery and chemical biology. Its unique structure, combined with the growing body of research on its applications, makes it a subject of ongoing interest. As the pharmaceutical industry continues to embrace precision medicine and targeted therapies, compounds like this will likely play a pivotal role in shaping the future of therapeutics.